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Compound of Interest

Compound Name: AZ7550-d5

cat. No.: B12403811

AZ7550-d5: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of AZ7550-d5, a deuterated active
metabolite of the third-generation EGFR tyrosine kinase inhibitor, Osimertinib. This document is
intended for researchers and professionals in the fields of oncology, pharmacology, and drug
development.

Introduction

AZ7550-d5 is the deuterium-labeled form of AZ7550, a significant active metabolite of
Osimertinib.[1][2] Osimertinib is a crucial therapeutic agent in the treatment of non-small cell
lung cancer (NSCLC), particularly in patients with EGFR mutations.[3] AZ7550 itself is an
inhibitor of both the Insulin-like Growth Factor 1 Receptor (IGF-1R) and the Epidermal Growth
Factor Receptor (EGFR).[4][5] The deuteration in AZ7550-d5 makes it a valuable tool for
various research applications, including its use as an internal standard in pharmacokinetic and
metabolic studies.

Supplier Information

AZ7550-d5 is available from various chemical suppliers specializing in research compounds.
One such supplier is MedChemExpress.[1][2] Researchers should contact the supplier directly
for purchasing inquiries and to obtain a batch-specific Certificate of Analysis.
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Certificate of Analysis (Representative)

While a batch-specific Certificate of Analysis must be obtained from the supplier, a
representative example is provided below to illustrate the typical data provided.

Test Specification Representative Results
Appearance White to off-white solid Conforms

Purity (HPLC) >98% 99.5%

1H NMR Conforms to structure Conforms

Mass Spectrum Conforms to structure Conforms

Molecular Formula C27H26DsN702 C27H26DsN702
Molecular Weight 490.61 490.61

Deuterium Incorporation >98% 99.2%

Physicochemical Properties

Property Value

Molecular Formula C27H26DsN702

Molecular Weight 490.61 g/mol

CAS Number 2719690-99-8

Synonyms AZ-7550-d5, Osimertinib metabolite M3-d5

N-(4-methoxy-5-((4-(1-methyl-1H-indol-3-
] yl)pyrimidin-2-yl)amino)-2-(methyl(2-
Chemical Name
(methylamino-d3)ethyl-1,1-

d2)amino)phenyl)acrylamide

Note: The exact position of deuterium labeling may vary. The provided chemical name reflects
a possible labeling pattern.

Biological Activity
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AZ7550 is an active metabolite of Osimertinib and functions as an inhibitor of both IGF-1R and

EGFR.[4][5] It demonstrates a similar potency and selectivity profile to its parent compound,

Osimertinib.[3]

Target ICso Cell Line Assay Type
IGF-1R 1.6 uM Biochemical Assay
EGFR (Double

45 nM H1975 Cell-based Assay
Mutant)
EGFR (Activating

26 nM PC9 Cell-based Assay
Mutant)
EGFR (Wild Type) 786 nM LoVo Cell-based Assay

Data for non-deuterated AZ7550.[4]

Signaling Pathways

AZ7550 exerts its biological effects by inhibiting the signaling pathways downstream of EGFR

and IGF-1R. Both receptors, upon activation, trigger cascades including the PI3BK/AKT/mTOR

and RAS/RAF/MAPK pathways, which are critical for cell proliferation, survival, and growth.[6]
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Figure 1: EGFR Signaling Pathway Inhibition by AZ7550-d5.
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Figure 2: IGF-1R Signaling Pathway Inhibition by AZ7550-d5.

Experimental Protocols

Detailed experimental protocols are essential for reproducible research. Below are
representative protocols for key assays involving AZ7550-d5.

EGFR/IGF-1R Phosphorylation Assay (Western Blot)

This protocol is designed to assess the inhibitory effect of AZ7550-d5 on the phosphorylation of
EGFR and IGF-1R in a cellular context.

1. Cell Culture and Treatment:

e Culture EGFR or IGF-1R expressing cancer cell lines (e.g., H1975, PC9) in appropriate
media to 70-80% confluency.
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Serum-starve the cells for 12-24 hours to reduce basal receptor phosphorylation.
Pre-treat cells with varying concentrations of AZ7550-d5 for 2 hours.

Stimulate the cells with an appropriate ligand (e.g., 100 ng/mL EGF for EGFR, 100 ng/mL
IGF-1 for IGF-1R) for 15 minutes.

. Protein Extraction:
Wash cells with ice-cold phosphate-buffered saline (PBS).
Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.
Centrifuge the lysates to pellet cellular debris and collect the supernatant.
Determine the protein concentration of each lysate using a BCA or Bradford assay.
. Western Blotting:
Denature equal amounts of protein from each sample by boiling in Laemmli buffer.
Separate proteins by SDS-PAGE and transfer to a PVYDF membrane.

Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered
saline with Tween 20 (TBST) for 1 hour at room temperature.

Incubate the membrane with primary antibodies against phospho-EGFR (e.g., Tyr1068), total
EGFR, phospho-IGF-1R (e.g., Tyr1135/1136), total IGF-1R, and a loading control (e.qg.,
GAPDH or B-actin) overnight at 4°C.

Wash the membrane with TBST.

Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room
temperature.

Wash the membrane with TBST.

Visualize protein bands using an enhanced chemiluminescence (ECL) detection system.
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Quantification of AZ7550-d5 in Biological Matrices (LC-
MS/MS)

This protocol outlines a general method for the quantification of AZ7550-d5, often used as an
internal standard, in plasma samples.

1. Sample Preparation (Protein Precipitation):

e To 50 pL of plasma in a microcentrifuge tube, add a known concentration of a suitable
internal standard (if AZ7550-d5 is the analyte, a different stable isotope-labeled compound
would be used).

¢ Add 150 pL of cold acetonitrile to precipitate proteins.

o Vortex the samples for 1 minute.

o Centrifuge at 14,000 rpm for 10 minutes at 4°C.

o Transfer the supernatant to a clean tube for analysis.

2. LC-MS/MS Conditions (Representative):

e LC System: UPLC system

e Column: C18 column (e.g., 2.1 x 50 mm, 1.7 pm)

e Mobile Phase A: 0.1% formic acid in water

e Mobile Phase B: 0.1% formic acid in acetonitrile

e Flow Rate: 0.4 mL/min

o Gradient: A suitable gradient to ensure separation from other components.
e Mass Spectrometer: Triple quadrupole mass spectrometer

¢ lonization Mode: Positive electrospray ionization (ESI+)
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MRM Transitions: Specific precursor-to-product ion transitions for AZ7550-d5 and the
internal standard must be optimized.

3. Data Analysis:

Construct a calibration curve using standards of known concentrations.

Determine the concentration of AZ7550-d5 in the unknown samples by comparing their peak
area ratios (analyte/internal standard) to the calibration curve.

Conclusion

AZ7550-d5 is a critical research tool for studying the pharmacology of Osimertinib and for
investigating the roles of EGFR and IGF-1R signaling in cancer. Its use as an internal standard
in bioanalytical methods ensures accuracy and precision in pharmacokinetic and metabolic
studies. The information provided in this guide serves as a comprehensive resource for
researchers utilizing this compound in their studies. For specific applications, further
optimization of the provided protocols may be necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12403811#az7550-d5-supplier-and-certificate-of-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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